2-{[(2-Ethoxybenzyl)amino]methyl}-6-methoxyphenol

• IUPAC Name: 2-[[(2-ethoxyphenyl)methylamino]methyl]-6-methoxyphenol
• InChI: InChI=1S/C17H21NO3/c1-3-21-15-9-5-4-7-13(15)11-18-12-14-8-6-10-16(20-2)17(14)19/h4-10,18-19H,3,11-12H2,1-2H3
• InChI Key: IKBLLPIWQXRDSH-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC=CC=C1CNCC2=C(C(=CC=C2)OC)O
• Molecular Formula: C17H21NO3
• Molecular Weight: 287.35 g/mol

Description

The compound “2-{[(2-Ethoxybenzyl)amino]methyl}-6-methoxyphenol” is a biochemical used for proteomics research. It has a molecular formula of C17H21NO3 and a molecular weight of 287.35.

Scientific Research Applications

Chemical Complexes and Magnetic Properties

The compound 2-{[(2-Ethoxybenzyl)amino]methyl}-6-methoxyphenol, along with its derivatives, has been extensively studied in the field of chemistry, particularly in the synthesis and characterization of metal complexes. These complexes exhibit unique properties that are of interest in various scientific domains:

• Metal Coordination and Magnetic Studies :

  • It's used as a ligand in the synthesis of metal complexes, contributing to the stabilization of MII-coordinated phenoxyl radical species. Such complexes have been studied for their magnetic properties, revealing weak intramolecular antiferromagnetic exchange couplings (Mukherjee, Lloret, & Mukherjee, 2010).

• Single-Molecule Magnets (SMMs) :

  • The compound is involved in the creation of Single-Molecule Magnets (SMMs), particularly in synthesizing dysprosium complexes that display distinct SMM behavior. These compounds are noteworthy for their ability to enhance energy barriers, making them significant in the study of molecular magnetism (Qin et al., 2017).

• Catalytic Activities and DNA Interactions :

  • The compound and its metal complexes have been assessed for their catalytic activities. Some complexes exhibit catecholase activity and the ability to interact with DNA, leading to their exploration in biological and chemical catalysis (Banerjee, Singh, Colacio, & Rajak, 2009).

• Antibacterial and Antioxidant Activities :

  • Derivatives of the compound have been synthesized and characterized for their antibacterial and antioxidant properties. The methoxy-substituted compound, in particular, showed the highest activity, indicating the influence of electron-donating groups on such activities (Oloyede-Akinsulere, Babajide, & Salihu, 2018).

• Structural Insights and Molecular Interactions :

  • The structure and packing of molecules containing the compound are influenced by substituents like methyl or methoxy groups. Such studies offer insights into the assembling of aromatic units and the role of C-H...π interactions in molecular structures (Capozzi, Terraneo, & Cardellicchio, 2019).